N,N-diphenylpropanamide

• CAS RN: 20619-23-2
• Molecular Formula: C15H15NO
• Molecular Weight: 225.28 g/mol
• IUPAC Name: N,N-diphenylpropanamide
• InChI: InChI=1S/C15H15NO/c1-2-15(17)16(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H,2H2,1H3
• InChI Key: JIRGTCBOQAJBHY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N(C1=CC=CC=C1)C2=CC=CC=C2

Description

N,N-diphenylpropanamide is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-methylacetanilide (4.5 g), iodobenzene (6.8 ml), potassium carbonate (8.3 g), and copper iodide (574 mg) was stirred overnight at 150° C. After the mixture was allowed to cool, water and ethyl acetate were added thereto, and the mixture was further stirred. The mixture was then filtered with celite. Filtrate was collected, and an aqueous phase was extracted with ethyl acetate. The extract was washed with water and saturated brine, and dried over sodium sulfate. The resulting solution was filtered, and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (developing solvent, ethyl acetate:hexane=1:2.5) to obtain 2-methyl-N-phenylacetanilide (4.96 g; yield, 73%) as a light brown oil.